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Compound of Interest

Compound Name: Pentacosanal

Cat. No.: B14627167

An In-depth Technical Guide to Pentacosanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosanal, a long-chain saturated fatty aldehyde, is a molecule of interest in various
scientific disciplines due to its structural similarity to biologically active lipids. This technical
guide provides a comprehensive overview of its chemical identity, synthesis, potential biological
activities, and analytical considerations. While specific research on pentacosanal is limited,
this document consolidates available data and extrapolates from the known properties of
similar very long-chain aldehydes to provide a foundational resource for researchers.

Chemical Identification and Properties

Pentacosanal is formally identified by the International Union of Pure and Applied Chemistry
(IUPAC) as pentacosanal.[1] Its unique Chemical Abstracts Service (CAS) registry number is
58196-28-4.[1]

Physicochemical Properties

Quantitative data for pentacosanal is not readily available in comprehensive databases.
However, properties can be estimated based on its structure and data from related long-chain
alkanes and alcohols. The following table summarizes key computed and experimental
properties for pentacosanal and the closely related pentacosane.
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Pentacosanal Pentacosane
Property Data Source
(C25H500) (C25H52)
Molecular Weight 366.7 g/mol 352.7 g/mol PubChem[1][2]
Molecular Formula C25H500 C25H52 PubChem[1][2]
CAS Number 58196-28-4 629-99-2 PubChem[1][2]
Boiling Point
, ~450-500 °C 401.9 °C Cheméo[3]
(Predicted)
Melting Point Not available 53.5°C Cheméo[3]
Density (Predicted) ~0.83 g/cm?3 0.80 g/cm?3 PubChem[1]
Solubility in Water Very low (predicted) 4.5e-06 g/L FooDBJ4]
logP (Predicted) ~10 11.58 FooDBJ4]

Synthesis of Pentacosanal

The most common and direct method for the synthesis of pentacosanal is the oxidation of its
corresponding primary alcohol, 1-pentacosanol. The key challenge in this synthesis is to
prevent over-oxidation to the carboxylic acid, pentacosanoic acid. This requires the use of mild
oxidizing agents.

Representative Experimental Protocol: Oxidation of 1-
Pentacosanol to Pentacosanal

This protocol is a generalized procedure based on common methods for the selective oxidation
of primary alcohols to aldehydes, such as the Swern or Dess-Martin oxidation.[5]

Materials:
e 1-Pentacosanol

e Oxidizing agent (e.g., Dess-Martin periodinane (DMP) or reagents for Swern oxidation: oxalyl
chloride, dimethyl sulfoxide (DMSO), and a hindered base like triethylamine)
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e Anhydrous dichloromethane (DCM) as solvent

 Inert gas (Argon or Nitrogen)

o Standard laboratory glassware for organic synthesis

o Magnetic stirrer and heating mantle

e Rotary evaporator

« Silica gel for column chromatography

o Eluent for chromatography (e.g., hexane/ethyl acetate mixture)
Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, and a nitrogen/argon inlet is charged with a solution of 1-
pentacosanol in anhydrous DCM under an inert atmosphere.

o Addition of Oxidizing Agent:

o For Dess-Martin Oxidation: Dess-Martin periodinane is added portion-wise to the stirred
solution at room temperature.

o For Swern Oxidation: The alcohol solution is cooled to -78 °C (dry ice/acetone bath). A
solution of DMSO in anhydrous DCM is added, followed by the dropwise addition of a
solution of oxalyl chloride in anhydrous DCM, maintaining the temperature below -60 °C.
After stirring for a short period, a hindered base such as triethylamine is added.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) or gas chromatography-mass spectrometry (GC-MS) to determine the consumption of
the starting material.

e Work-up: Upon completion, the reaction is quenched appropriately. For the Dess-Martin
oxidation, a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate is
typically added. For the Swern oxidation, the reaction is allowed to warm to room
temperature and then quenched with water. The organic layer is separated, and the aqueous
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layer is extracted with DCM. The combined organic layers are washed with brine, dried over
anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
crude product is then purified by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexane) to afford pure pentacosanal.

o Characterization: The structure and purity of the final product are confirmed by spectroscopic
methods such as *H NMR, 13C NMR, and mass spectrometry.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the
analysis of long-chain aldehydes like pentacosanal.[6] Due to its volatility, pentacosanal can
be readily analyzed by GC. The mass spectrometer provides fragmentation patterns that can
confirm the identity of the compound. High-performance liquid chromatography (HPLC) can
also be employed, particularly for less volatile derivatives or when coupled with a mass
spectrometer (LC-MS).[7]

Biological Activity and Potential Signhaling Pathways

While specific studies on the biological activity of pentacosanal are not abundant, research on
other long-chain aliphatic aldehydes suggests potential antimicrobial and antioxidant
properties.

Antimicrobial Activity

Long-chain aldehydes are known to possess antimicrobial properties.[8][9][10] Their
mechanism of action is often attributed to their ability to disrupt the cell membrane of
microorganisms. The lipophilic alkyl chain facilitates insertion into the lipid bilayer, while the
reactive aldehyde group can interact with proteins and other cellular components, leading to
cell death.[11] For instance, pentadecanal, a shorter-chain fatty aldehyde, has demonstrated
inhibitory effects against the growth of Listeria monocytogenes.[12] It is plausible that
pentacosanal exhibits similar broad-spectrum antimicrobial activity against various bacteria
and fungi.

Antioxidant and Other Biological Effects
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The biological effects of aldehydes are complex and can be context-dependent. While some
aldehydes are associated with cellular stress, others, particularly those found in natural
products, can exhibit antioxidant properties.[13][14][15] The long, saturated chain of
pentacosanal suggests it could integrate into cellular membranes and potentially modulate
their properties. Aldehydes are known to interact with various biological molecules and can
influence signaling pathways. For example, reactive aldehydes can modulate inflammatory
responses through pathways such as the NF-kB signaling pathway.[16]

Visualizations
Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and purification of
pentacosanal from 1-pentacosanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14627167#pentacosanal-cas-number-and-iupac-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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